Cas no 245116-57-8 (2,5-Dipropoxyterephthalaldehyde)

• Product Name: 2,5-Dipropoxyterephthalaldehyde
• CAS No: 245116-57-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2129149
• PubChem ID: 640088
• Update Time: 2025-05-20

2,5-Dipropoxyterephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dipropoxybenzene-1,4-dicarbaldehyde
• 2,5-dipropoxyterephthalaldehyde
• 1,4-benzenedicarboxaldehyde, 2,5-dipropoxy-
• 245116-57-8
• YSZC204
• BS-45146
• F77368
• DB-364400
• InChI=1/C14H18O4/c1-3-5-17-13-7-12(10-16)14(18-6-4-2)8-11(13)9-15/h7-10H,3-6H2,1-2H
• 2,5-Dipropoxyterephthalaldehyde

• Inchi： 1S/C14H18O4/c1-3-5-17-13-7-12(10-16)14(18-6-4-2)8-11(13)9-15/h7-10H,3-6H2,1-2H3
• InChI Key： IYVCKZLBCVNHFV-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C=O)C(=CC=1C=O)OCCC

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,5-Dipropoxyterephthalaldehyde

2,5-Dipropoxyterephthalaldehyde: A Comprehensive Overview

2,5-Dipropoxyterephthalaldehyde (CAS No. 245116-57-8) is a versatile organic compound that has garnered significant attention in the fields of materials science, drug discovery, and organic synthesis. This compound, characterized by its aldehyde functional group and two propoxy substituents at the 2 and 5 positions of the terephthalaldehyde backbone, exhibits unique chemical properties that make it a valuable building block in various applications.

The molecular structure of 2,5-Dipropoxyterephthalaldehyde is defined by its rigid aromatic ring system, which is further modified by the presence of two propoxy groups (-OCH₂CH₂CH₃). These substituents not only influence the electronic properties of the molecule but also enhance its solubility in organic solvents, making it easier to handle in laboratory settings. Recent studies have highlighted the importance of such structural modifications in tailoring the reactivity and stability of aldehydes for specific chemical transformations.

One of the most notable applications of 2,5-Dipropoxyterephthalaldehyde lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have employed this compound to construct high-performance polymers with enhanced thermal stability and mechanical strength. The ability of terephthalaldehyde derivatives to form robust cross-linked networks has been exploited in the development of adhesives and coatings that exhibit superior durability under harsh environmental conditions.

In the realm of drug discovery, 2,5-Dipropoxyterephthalaldehyde has been investigated as a potential lead compound for designing bioactive molecules. Its aldehyde group serves as a reactive site for various condensation reactions, enabling the construction of complex molecular architectures with desired pharmacological properties. Recent advancements in medicinal chemistry have demonstrated that propoxy-substituted aldehydes can act as scaffolds for creating novel anti-inflammatory and anticancer agents.

The synthesis of 2,5-Dipropoxyterephthalaldehyde typically involves a multi-step process that begins with the oxidation of an appropriate diol or diether precursor. Modern synthetic strategies have focused on improving the efficiency and selectivity of these reactions, often incorporating catalytic systems to minimize waste and reduce production costs. The use of green chemistry principles has also become increasingly prevalent in the preparation of this compound, reflecting a broader trend toward sustainable chemical practices.

From an analytical standpoint, 2,5-Dipropoxyterephthalaldehyde can be thoroughly characterized using a combination of spectroscopic techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 2,5-Dipropoxyterephthalaldehyde stands as a testament to the ingenuity and precision required in modern organic synthesis. Its unique properties and diverse applications underscore its importance as a key intermediate in both academic research and industrial processes. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping innovative solutions across multiple disciplines.